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Compound of Interest

Compound Name: RO2959 monohydrochloride

Cat. No.: B560445 Get Quote

RO2959 Monohydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the handling, storage, and potential

troubleshooting of RO2959 monohydrochloride. Please refer to the following guides and

frequently asked questions to ensure the stability and efficacy of the compound in your

experiments.

Troubleshooting Guide & FAQs
This section addresses specific issues that users may encounter during their experiments with

RO2959 monohydrochloride, with a focus on its stability and handling.

Question: I am observing inconsistent or lower than expected potency of RO2959
monohydrochloride in my assays. What could be the cause?

Answer: Inconsistent or reduced potency can stem from several factors related to compound

handling and storage. Here are the primary aspects to verify:

Improper Storage: RO2959 monohydrochloride is sensitive to storage conditions. Ensure

that the solid compound and stock solutions have been stored at the recommended

temperatures. Long-term storage at incorrect temperatures can lead to degradation.
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Solution Instability: Whenever possible, prepare and use solutions on the same day.[1] If you

need to use pre-made stock solutions, ensure they have been stored correctly and for no

longer than the recommended duration.

Light Exposure (Precautionary): Although specific data on the photosensitivity of RO2959
monohydrochloride is not readily available, it is best practice to treat it as a light-sensitive

compound. The appearance of a "light brown to brown" color suggests that the compound

may absorb light, potentially leading to degradation upon exposure. Always store the solid

and its solutions protected from light.

Equilibration: Before use, allow the vial to equilibrate to room temperature for at least one

hour.[1] This prevents condensation from forming inside the vial upon opening, which could

affect the concentration and stability of the compound.

Question: What are the best practices for preparing and storing stock solutions of RO2959
monohydrochloride?

Answer: To ensure the integrity of your stock solutions, follow these guidelines:

Solvent Selection: DMSO is a commonly used solvent for preparing stock solutions of

RO2959 monohydrochloride.

Fresh is Best: Ideally, solutions should be prepared fresh for each experiment.[1]

Storage of Stock Solutions: If you need to store stock solutions, aliquot them into tightly

sealed vials to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C for up to one

month or at -80°C for up to six months. Always protect the vials from light.

Question: My RO2959 monohydrochloride powder appears darker than expected. Can I still

use it?

Answer: The reported appearance of RO2959 monohydrochloride is a light brown to brown

solid. A significant deviation in color could indicate degradation. If you have concerns about the

quality of the compound, it is advisable to use a new, properly stored vial to ensure the

reliability of your experimental results.

Data Presentation: Storage and Handling Conditions
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For easy reference, the following table summarizes the recommended storage conditions for

RO2959 monohydrochloride in both solid form and as a stock solution.

Form
Storage
Temperature

Duration
Additional
Instructions

Solid 4°C Short-term

Store in a tightly

sealed container,

away from moisture.

-20°C 3 years

Store in a tightly

sealed container,

away from moisture.

Stock Solution -20°C 1 month

Aliquot to avoid

freeze-thaw cycles;

protect from light.

(in DMSO) -80°C 6 months

Aliquot to avoid

freeze-thaw cycles;

protect from light.

Experimental Protocols & Visualizations
The following diagrams illustrate key experimental workflows and the signaling pathway

associated with RO2959 monohydrochloride.

Experimental Workflow: Handling of a Potentially Light-
Sensitive Compound
This workflow outlines the recommended procedure for handling RO2959 monohydrochloride
from receipt to experimental use, emphasizing precautions for potential light sensitivity.
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Compound Receipt and Initial Storage

Preparation of Stock Solution

Experimental Use

Receive RO2959
monohydrochloride

Inspect vial for
damage or discoloration

Store solid at
-20°C, protected

from light

Equilibrate vial to
room temperature

(min. 1 hour)

Dissolve in DMSO
under subdued light

Aliquot into light-
protecting vials

Store aliquots at
-20°C or -80°C

Thaw aliquot
at room temperature

Prepare working
solution

Perform experiment

Click to download full resolution via product page

Workflow for handling RO2959 monohydrochloride.
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Signaling Pathway: Inhibition of T-Cell Activation by
RO2959
RO2959 monohydrochloride is a potent and selective inhibitor of CRAC (Calcium Release-

Activated Calcium) channels. It blocks store-operated calcium entry (SOCE) mediated by the

Orai1/Stim1 channels, which is a critical step in T-cell activation. By inhibiting this pathway,

RO2959 ultimately blocks the production of IL-2 and subsequent T-cell proliferation.[2][3]
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Inhibition of the CRAC channel pathway by RO2959.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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